5-[(2,6-difluorophenoxy)methyl]-N-(3-phenylpropyl)-3-isoxazolecarboxamide

• IUPAC Name: 5-[(2,6-difluorophenoxy)methyl]-N-(3-phenylpropyl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C20H18F2N2O3/c21-16-9-4-10-17(22)19(16)26-13-15-12-18(24-27-15)20(25)23-11-5-8-14-6-2-1-3-7-14/h1-4,6-7,9-10,12H,5,8,11,13H2,(H,23,25)
• InChI Key: KBEOFFXDMVTDPX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCCNC(=O)C2=NOC(=C2)COC3=C(C=CC=C3F)F
• Molecular Formula: C20H18F2N2O3
• Molecular Weight: 372.4 g/mol

Description

5-[(2,6-difluorophenoxy)methyl]-N-(3-phenylpropyl)-3-isoxazolecarboxamide, also known as DPCPX, is a selective antagonist of the adenosine A1 receptor. It is a widely used compound in scientific research due to its ability to selectively block the A1 receptor and its potential therapeutic applications.

Mechanism of Action

5-[(2,6-difluorophenoxy)methyl]-N-(3-phenylpropyl)-3-isoxazolecarboxamide selectively blocks the adenosine A1 receptor, which is a G protein-coupled receptor that is widely distributed throughout the body. Adenosine A1 receptors are involved in the regulation of various physiological processes, including cardiovascular function, neurotransmitter release, and inflammation. By blocking these receptors, 5-[(2,6-difluorophenoxy)methyl]-N-(3-phenylpropyl)-3-isoxazolecarboxamide can modulate these processes and potentially provide therapeutic benefits.
Biochemical and Physiological Effects:
5-[(2,6-difluorophenoxy)methyl]-N-(3-phenylpropyl)-3-isoxazolecarboxamide has been shown to have a number of biochemical and physiological effects. It can decrease heart rate and blood pressure, reduce inflammation, and modulate neurotransmitter release. It has also been shown to have neuroprotective effects in animal models of Parkinson's disease and epilepsy.

Advantages and Limitations for Lab Experiments

One advantage of 5-[(2,6-difluorophenoxy)methyl]-N-(3-phenylpropyl)-3-isoxazolecarboxamide is its selectivity for the adenosine A1 receptor, which allows for specific modulation of this receptor without affecting other adenosine receptors. However, one limitation is that it has a relatively short half-life, which can make it difficult to maintain consistent levels in experiments.

Future Directions

There are a number of potential future directions for research involving 5-[(2,6-difluorophenoxy)methyl]-N-(3-phenylpropyl)-3-isoxazolecarboxamide. One area of interest is the potential therapeutic applications of 5-[(2,6-difluorophenoxy)methyl]-N-(3-phenylpropyl)-3-isoxazolecarboxamide in the treatment of cardiovascular and neurological diseases. Another area of interest is the development of new compounds that are more potent and selective than 5-[(2,6-difluorophenoxy)methyl]-N-(3-phenylpropyl)-3-isoxazolecarboxamide for the adenosine A1 receptor. Additionally, further research is needed to fully understand the mechanisms of action of 5-[(2,6-difluorophenoxy)methyl]-N-(3-phenylpropyl)-3-isoxazolecarboxamide and its effects on various physiological processes.

Synthesis Methods

The synthesis of 5-[(2,6-difluorophenoxy)methyl]-N-(3-phenylpropyl)-3-isoxazolecarboxamide involves the reaction of 2,6-difluorobenzyl alcohol with 3-phenylpropanoic acid to form an ester intermediate. This intermediate is then reacted with isoxazole-5-carboxylic acid to form the final product, 5-[(2,6-difluorophenoxy)methyl]-N-(3-phenylpropyl)-3-isoxazolecarboxamide.

Scientific Research Applications

5-[(2,6-difluorophenoxy)methyl]-N-(3-phenylpropyl)-3-isoxazolecarboxamide is commonly used in scientific research to study the role of adenosine A1 receptors in various physiological processes. It has been shown to have potential therapeutic applications in the treatment of cardiovascular diseases, such as hypertension and myocardial infarction, as well as neurological disorders, such as Parkinson's disease and epilepsy.